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Compound of Interest

Compound Name: Hydroxylammonium sulfate

Cat. No.: B152606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

hydroxylammonium sulfate in water and various organic solvents. The information is curated

for professionals in research and development, particularly in the pharmaceutical and chemical

industries, to facilitate its effective use in experimental design and process development.

Overview of Hydroxylammonium Sulfate
Hydroxylammonium sulfate, with the chemical formula (NH₃OH)₂SO₄, is the sulfuric acid salt

of hydroxylamine. It presents as a white, crystalline, odorless solid. This compound is a crucial

reagent in organic synthesis, serving as a potent reducing agent and a key component in the

preparation of oximes, hydroxamic acids, and other functional groups. Its stability compared to

free hydroxylamine makes it a preferred choice in many laboratory and industrial applications.

Aqueous Solubility of Hydroxylammonium Sulfate
Hydroxylammonium sulfate is highly soluble in water. The solubility is temperature-

dependent, increasing with a rise in temperature.

Quantitative Solubility Data in Water
The following table summarizes the solubility of hydroxylammonium sulfate in water at

various temperatures, compiled from available scientific literature.
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Temperature (°C) Temperature (°F)
Solubility ( g/100
mL)

Solubility (g/L)

20 68 58.7 587

21.1 70 ≥ 100 ≥ 1000[1]

25 77 ~77.8 ~778

Note: The value at 25°C was converted from 64.000 pounds per 100 pounds of water[2]. A

study by Sheng Fang and Da-Hai Ren (2013) also provides extensive data on the density and

viscosity of aqueous solutions of hydroxylammonium sulfate across a range of temperatures

(283.15 K to 313.15 K), which is crucial for preparing solutions of specific concentrations[3].

Solubility in Organic Solvents
The solubility of hydroxylammonium sulfate in organic solvents is generally limited. It is most

commonly described as slightly soluble in alcohols.

Qualitative and Quantitative Solubility in Organic
Solvents
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Solvent CAS Number Solubility Notes

Methanol 67-56-1 Slightly soluble

Some sources

indicate it is not

soluble in methanol,

especially without the

presence of a base to

neutralize the

sulfate[4].

Ethanol 64-17-5 Slightly soluble

Propanol 71-23-8 Slightly soluble

Inferred from general

statements about its

solubility in alcohols.

Acetone 67-64-1 Insoluble
Inferred from its ionic

salt nature.

Dimethylformamide

(DMF)
68-12-2 Sparingly soluble

Inferred from its polar

aprotic nature.

Dimethyl Sulfoxide

(DMSO)
67-68-5 Soluble

DMSO is a powerful

solvent for many

inorganic salts[5][6].

The limited solubility in many organic solvents is a critical consideration in synthetic chemistry.

For reactions requiring the hydroxylamine moiety in an organic medium, hydroxylammonium

chloride is often used as an alternative due to its better solubility in alcohols. Alternatively, as

described in patent literature, a slurry of hydroxylammonium sulfate in an alcohol like

methanol can be reacted with a base (e.g., sodium hydroxide) to generate a solution of free

hydroxylamine for subsequent reactions[4].

Experimental Protocol for Solubility Determination:
The Shake-Flask Method
The following is a detailed methodology for determining the solubility of hydroxylammonium
sulfate, based on the widely accepted shake-flask method, consistent with OECD Guideline
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105 for the Testing of Chemicals.[7][8][9][10]

Principle
A surplus of the solid compound is equilibrated with a specific solvent at a constant

temperature. The concentration of the dissolved solid in the saturated solution is then

determined analytically.

Materials and Apparatus
Hydroxylammonium sulfate (analytical grade)

Solvent (e.g., deionized water, methanol, ethanol)

Thermostatically controlled shaker or water bath

Centrifuge

Analytical balance

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE or PVDF)

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC, or titration

apparatus)

Experimental Procedure
Preparation of the Test System: Add an excess amount of hydroxylammonium sulfate to a

flask containing a known volume of the solvent. The excess solid should be clearly visible.

Equilibration: Seal the flask and place it in a thermostatically controlled shaker set to the

desired temperature (e.g., 25 °C ± 0.5 °C). Agitate the mixture for a sufficient time to reach

equilibrium. A preliminary test can determine the necessary equilibration time (typically 24-48

hours).

Phase Separation: After equilibration, allow the mixture to stand at the test temperature to let

the undissolved solid settle. Centrifuge an aliquot of the suspension to further separate the
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solid and liquid phases.

Sample Collection and Preparation: Carefully withdraw a sample from the clear supernatant.

To remove any remaining solid particles, filter the sample immediately using a syringe filter

that has been pre-warmed to the test temperature.

Quantification: Accurately dilute the filtered saturated solution to a concentration within the

working range of the chosen analytical method. Determine the concentration of

hydroxylammonium sulfate in the diluted solution.

Calculation: Calculate the solubility of hydroxylammonium sulfate in the solvent at the test

temperature, taking into account the dilution factor. The result is typically expressed in g/100

mL or g/L.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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